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Introduction

Texanol, with the chemical name 2,2,4-trimethyl-1,3-pentanediol monoisobutyrate, is a widely
used coalescing agent in latex paints and coatings. Its primary function is to aid in the
formation of a continuous film as the paint dries.[1] Given its widespread use, understanding its
environmental fate and ecotoxicological profile is crucial for assessing its potential impact on
ecosystems. This technical guide provides a comprehensive overview of the available data on
the environmental distribution, degradation, and toxicity of Texanol.

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in the
environment. For Texanol, the key aspects of its environmental fate are biodegradation,
hydrolysis, and bioaccumulation.

Data Presentation: Environmental Fate of Texanol
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Parameter Value/Description Reference
Readily biodegradable.

Biodegradation Unlikely to persist in the [2][3]
environment.[2][3]

33% degradation in 10 days; )

70% degradation by day 34.[4]
Exceptionally stable under

) neutral to moderately alkaline

Hydrolysis B ] [5]
conditions (pH 9-10), with rate
constants below 10-° s=1,[5]

Calculated half-life at 50°C and

pH 9 is 103 hours for one 4]

isomer and 396 hours for the

other.[4]
Predicted to undergo slow

Photodegradation photodecomposition in the [4]
atmosphere.[4]

Estimated atmospheric )

residence time is 403 hours.[4]
Bioaccumulation data is not
required because the

) ] substance biodegrades

Bioaccumulation ] [41[6]
moderately rapidly.[4] No
bioaccumulation is to be
expected.[6]

Log Octanol-Water Partition 3.47 at 25°C (experimental).[4] 7]

Coefficient (Log P) [7]

Water Solubility 858 mg/L at 18-22°C.[4][7] 41071

Vapor Pressure

0.013 mbar (0.010 mmHg) at
20°C.[4]

[4]
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Experimental Protocols: Environmental Fate

Biodegradation:

While specific study reports detailing the exact methodology for Texanol are not readily
available in the public domain, the statement "readily biodegradable" suggests that testing was
likely conducted following the principles of the OECD 301 series of guidelines for ready
biodegradability.[1][8][9] The reported data of 33% degradation in 10 days and 70% by day 34
indicates a study duration of at least 34 days, which is consistent with the 28-day period often
extended in these tests.[4] The OECD 301B (CO2 Evolution Test) is a common method for
substances like Texanol.[10][11][12]

e Principle of OECD 301B: A solution or suspension of the test substance in a mineral medium
is inoculated with microorganisms (typically from activated sludge) and incubated under
aerobic conditions in the dark or diffuse light. The amount of carbon dioxide produced is
measured over a 28-day period and is used to calculate the percentage of biodegradation.
[10][12]

Hydrolysis:
A hydrolysis study was conducted following OECD Guideline 111.[5]

e Principle of OECD 111: The rate of hydrolysis of the test substance is determined in sterile
aqueous buffer solutions at different pH values (typically 4, 7, and 9) and temperatures. The
concentration of the test substance is measured at various time points to determine the rate
of its disappearance.[5] For Texanol, further testing was conducted at pH 9 and 50°C.[4] The
data were analyzed using the Arrhenius relationship to calculate rate constants and half-
lives.[5]

Logical Relationship: Environmental Fate of Texanol
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Caption: Environmental distribution and fate pathways of Texanol.

Ecotoxicity

Ecotoxicity studies evaluate the potential adverse effects of a substance on living organisms in
various ecosystems. For Texanol, data is available for aquatic organisms, with limited
information on terrestrial species.

Data Presentation: Ecotoxicity of Texanol
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Organism Test Type Endpoint Value (mgl/L) Reference
Fish
Pimephales
promelas

Acute 96-hour LC50 33 [13]
(Fathead
minnow)
Oncorhynchus
mykiss (Rainbow  Acute 96-hour LC50 >19 [13]
trout)
Invertebrates
Daphnia magna

Acute 48-hour EC50 147.8 [13]
(Water flea)
Daphnia magna ) 21-day NOEC

Chronic ) 0.7 [14]
(Water flea) (reproduction)
Daphnia magna ) 21-day LOEC

Chronic ) 1.3 [14]
(Water flea) (reproduction)
Algae
Raphidocelis
subcapitata Growth Inhibition ~ 72-hour EC50 >7.49 [13]

(Green algae)

Terrestrial Plants

No significant

Radish, Lettuce, o 7-day exposure inhibition of plant
Growth Inhibition ) [5]
Ryegrass (95 mg/L) height or root
length.
Earthworms
Eisenia fetida Acute 14-day LC50 >1000 mg/kg soil  [15]
14-day NOEC _
) 1000 mg/kg soil [15]
(mortality)

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.ivami.com/en/ecotoxicology-algae-i-daphnia-magna-i-and-fish/5451-ecotoxicity-daphnia-magna-reproduction-test-oecd-211-1998
https://www.ivami.com/en/ecotoxicology-algae-i-daphnia-magna-i-and-fish/5451-ecotoxicity-daphnia-magna-reproduction-test-oecd-211-1998
https://www.ivami.com/en/ecotoxicology-algae-i-daphnia-magna-i-and-fish/5451-ecotoxicity-daphnia-magna-reproduction-test-oecd-211-1998
https://www.biotecnologiebt.it/study/oecd-tg-211-daphnia-magna-reproduction-test/
https://www.biotecnologiebt.it/study/oecd-tg-211-daphnia-magna-reproduction-test/
https://www.ivami.com/en/ecotoxicology-algae-i-daphnia-magna-i-and-fish/5451-ecotoxicity-daphnia-magna-reproduction-test-oecd-211-1998
https://hpvchemicals.oecd.org/ui/handler.axd?id=e59dbe55-b2d4-4929-86cc-4a6b7647e1c3
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_16.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_16.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols: Ecotoxicity

Aquatic Toxicity:

» Fish Acute Toxicity Test (OECD 203): This test determines the concentration of a substance
that is lethal to 50% of the test fish (LC50) over a 96-hour exposure period.[6][7][16][17][18]
Fish, such as Rainbow Trout (Oncorhynchus mykiss) or Zebra-fish (Brachydanio rerio), are
exposed to a range of concentrations of the test substance under controlled conditions.[4]
[18] Mortalities are recorded at 24, 48, 72, and 96 hours.[17]

e Daphnia sp. Acute Immobilisation Test (OECD 202): This test evaluates the concentration at
which 50% of the daphnids are immobilized (EC50) after a 48-hour exposure. Young
daphnids are exposed to various concentrations of the test substance, and their mobility is
observed.

e Daphnia magna Reproduction Test (OECD 211): This chronic test assesses the effect of a
substance on the reproductive output of Daphnia magna over a 21-day period.[2][14][15][19]
[20][21] Young female daphnids are exposed to different concentrations of the test
substance, and the number of live offspring is counted. The No Observed Effect
Concentration (NOEC) and Lowest Observed Effect Concentration (LOEC) for reproduction
are determined.[13][19]

e Alga, Growth Inhibition Test (OECD 201): This test determines the effect of a substance on
the growth of a selected species of green algae, such as Pseudokirchneriella subcapitata,
over a 72-hour period.[3][20][22][23][24][25] The growth of the algae in cultures containing
different concentrations of the test substance is compared to that of a control culture. The
concentration that causes a 50% reduction in growth (EC50) is calculated.[20]

Terrestrial Toxicity:

» Earthworm, Acute Toxicity Test (OECD 207): This test evaluates the acute toxicity of a
substance to earthworms (Eisenia fetida) in artificial soil.[15] Earthworms are exposed to soil
treated with a range of concentrations of the test substance for 14 days. Mortality and
sublethal effects, such as changes in biomass, are assessed.[15][21]

Experimental Workflow: Aquatic Ecotoxicity Testing

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.toxlab.co/test-no-203-fish-acute-toxicity-test/
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.researchgate.net/publication/259913259_Emissions_of_texanol_ester_alcohol_from_latex_paints_possible_role_of_hydrolysis
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.situbiosciences.com/product/oecd-203-fish-acute-toxicity-test/
https://www.evitachem.com/product/evt-318662
https://www.situbiosciences.com/product/oecd-203-fish-acute-toxicity-test/
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.researchgate.net/publication/222312854_Texanol_R_ester_alcohol_emissions_from_latex_paints_Temporal_variations_and_multi-component_recoveries
https://www.biotecnologiebt.it/study/oecd-tg-211-daphnia-magna-reproduction-test/
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_16.pdf
https://www.oecd.org/en/publications/test-no-211-daphnia-magna-reproduction-test_9789264185203-en.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0568-0006/attachment_25.pdf
https://www.situbiosciences.com/product/oecd-211-daphnia-magna-reproduction-test/
https://www.ivami.com/en/ecotoxicology-algae-i-daphnia-magna-i-and-fish/5451-ecotoxicity-daphnia-magna-reproduction-test-oecd-211-1998
https://www.oecd.org/en/publications/test-no-211-daphnia-magna-reproduction-test_9789264185203-en.html
https://www.oecd.org/en/publications/2011/07/test-no-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test_g1gh28f1.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0568-0006/attachment_25.pdf
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/aquatic-plants/oecd-201-freshwater-alga-and-cyanobacteria
https://www.situbiosciences.com/product/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.scymaris.com/resources/oecd-201-technical-approach
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0568-0006/attachment_25.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_16.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_16.pdf
https://www.situbiosciences.com/product/oecd-211-daphnia-magna-reproduction-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Range-Finding Test

Definitive Test
(Multiple Concentrations & Controls)

Chronic Toxicity

Fish Acute Toxicity Daphnia Acute Immobilisation Algae Growth Inhibition Daphnia Reproduction
(OECD 203) (OECD 202) (OECD 201) (OECD 211)

Data Analysis
(LC50, EC50, NOEC, LOEC)

Click to download full resolution via product page

Caption: Generalized workflow for aquatic ecotoxicity testing of Texanol.

Conclusion

Based on the available data, Texanol is considered to be readily biodegradable and is not
expected to persist or bioaccumulate in the environment.[2][3][6] Its primary route of entry into
the environment is through volatilization from drying paint, after which it is expected to undergo
slow photodegradation in the atmosphere.[4] In terms of ecotoxicity, Texanol exhibits low to
moderate acute toxicity to aquatic organisms. Chronic effects on Daphnia magna reproduction
are observed at lower concentrations.[14] Limited data on terrestrial organisms suggest low
toxicity to plants and earthworms.[5][15] Further research, particularly on the chronic toxicity to
a wider range of terrestrial organisms and the identification of potential degradation products,
would provide a more complete environmental risk profile for Texanol.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b047921?utm_src=pdf-body-img
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.researchgate.net/publication/222312854_Texanol_R_ester_alcohol_emissions_from_latex_paints_Temporal_variations_and_multi-component_recoveries
https://www.oecd.org/en/publications/2011/07/test-no-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test_g1gh28f1.html
https://www.toxlab.co/test-no-203-fish-acute-toxicity-test/
https://www.evitachem.com/product/evt-318662
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.biotecnologiebt.it/study/oecd-tg-211-daphnia-magna-reproduction-test/
https://hpvchemicals.oecd.org/ui/handler.axd?id=e59dbe55-b2d4-4929-86cc-4a6b7647e1c3
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_16.pdf
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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